Cas no 1807069-94-8 (2-Bromo-6-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-6-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1807069-94-8
• MF: C₆H₂BrF₄N
• MW: 243.984394550323
• CID: 4707956
• Update Time: 2023-08-15

2-Bromo-6-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-6-fluoro-3-(trifluoromethyl)-
• 2-Bromo-6-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF4N/c7-5-3(6(9,10)11)1-2-4(8)12-5/h1-2H
• InChI Key： XKYDUAQRESIJGB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)F)C(F)(F)F

Computed Properties

• Exact Mass: 242.93067 g/mol
• Monoisotopic Mass: 242.93067 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.98
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9